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Compound of Interest

Compound Name:
3,5-Diethylisoxazole-4-carboxylic

acid

Cat. No.: B1334108 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction: This document provides a detailed summary of the molecular formula and

molecular weight for 3,5-dimethylisoxazole-4-carboxylic acid. Please note that extensive

searches for "3,5-diethylisoxazole-4-carboxylic acid" did not yield a compound with that

specific name in publicly available chemical databases. The data presented herein pertains to

the closely related and commonly referenced dimethyl analogue.

Physicochemical Data
The fundamental molecular properties of 3,5-dimethylisoxazole-4-carboxylic acid are

summarized in the table below. This information is critical for experimental design, analytical

characterization, and computational modeling.

Identifier Value Citations

Chemical Name
3,5-Dimethylisoxazole-4-

carboxylic acid
[1][2][3][4][5][6]

Molecular Formula C₆H₇NO₃ [1][2][3][6]

Molecular Weight 141.13 g/mol [1][6]

CAS Number 2510-36-3 [1][2][3][4][5]
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Experimental Protocols
The determination of the molecular weight and formula of a compound like 3,5-

dimethylisoxazole-4-carboxylic acid typically involves the following standard analytical

chemistry protocols:

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate

mass measurement, which can be used to deduce the elemental composition and thus the

molecular formula.

Sample Preparation: A dilute solution of the analyte is prepared in a suitable volatile

solvent (e.g., methanol, acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized, commonly

using techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical

Ionization (APCI).

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by a

mass analyzer (e.g., Time-of-Flight (TOF), Orbitrap, or Quadrupole).

Data Interpretation: The peak corresponding to the molecular ion ([M+H]⁺ or [M-H]⁻) is

identified, and its m/z value is used to determine the molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the chemical structure of the molecule, which confirms the connectivity of the

atoms and complements the data from mass spectrometry to verify the molecular formula.

Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-

d₆).

Data Acquisition: The sample is placed in a strong magnetic field and irradiated with radio

waves to generate NMR spectra.

Spectral Analysis: The chemical shifts, integration of signals, and coupling patterns are

analyzed to confirm the presence of the methyl groups, the isoxazole ring, and the

carboxylic acid proton.
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Elemental Analysis: This technique directly measures the percentage composition of carbon,

hydrogen, and nitrogen in the sample.

Procedure: A small, precisely weighed amount of the sample is combusted in a furnace.

The resulting gases (CO₂, H₂O, N₂) are separated and quantified.

Calculation: The percentage of each element is used to determine the empirical formula,

which can then be compared with the proposed molecular formula derived from mass

spectrometry.

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical name and its

corresponding molecular formula and weight.
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Chemical Identity and Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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